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Compound of Interest

Compound Name: SB-743921 free base

Cat. No.: B1680848 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SB-743921 is a potent and selective inhibitor of the kinesin spindle protein (KSP), also known

as Eg5[1]. KSP is a motor protein essential for the formation of a bipolar mitotic spindle during

cell division. Inhibition of KSP leads to mitotic arrest and subsequent apoptosis in proliferating

cells, making it a target for cancer therapy[2][3]. This document provides a detailed protocol for

the preparation of stock solutions of SB-743921 in dimethyl sulfoxide (DMSO), a common

solvent for such compounds in research settings.

Chemical Properties and Solubility

SB-743921 hydrochloride is a crystalline solid with a molecular weight of 553.52 g/mol [1][2][4].

It is highly soluble in DMSO, with reported solubilities ranging from 50 mg/mL to over 100

mg/mL[4][5][6]. It is crucial to use anhydrous (moisture-free) DMSO, as the presence of water

can affect the solubility and stability of the compound[1][6].
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Property Value Source

Molecular Weight 553.52 g/mol [1][2][5]

Appearance White to off-white solid [1]

Solubility in DMSO ≥ 50 mg/mL (≥ 90.3 mM) [4][5]

Recommended Powder

Storage
-20°C for up to 3 years [5]

Recommended Stock Solution

Storage

-80°C for up to 1 year; -20°C

for up to 1 month
[1][5]

Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of SB-743921 in DMSO.

Materials:

SB-743921 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the SB-743921 hydrochloride powder vial to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing the Compound: Carefully weigh out the desired amount of SB-743921

hydrochloride using a calibrated analytical balance. For example, to prepare 1 mL of a 10
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mM stock solution, weigh out 5.54 mg of the compound (Calculation: 10 mmol/L * 1 L/1000

mL * 553.52 g/mol * 1000 mg/g = 5.5352 mg/mL).

Dissolution: Add the weighed SB-743921 hydrochloride to a sterile microcentrifuge tube. Add

the appropriate volume of anhydrous DMSO. For a 10 mM solution, if you weighed 5.54 mg,

add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication can be used to aid

dissolution if necessary[5]. Visually inspect the solution to ensure there are no undissolved

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes[1]. Store the aliquots at -80°C for long-term storage (up to

one year) or at -20°C for short-term storage (up to one month)[1][5].
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Caption: Workflow for preparing SB-743921 stock solution in DMSO.

Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling chemical compounds.

Handle SB-743921 in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for detailed safety information.

Application in Cell-Based Assays

When preparing working solutions for cell-based assays, the DMSO concentration should be

kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity. One study noted that for in

vivo experiments in normal mice, the DMSO concentration should be below 10%, and for mice

with weaker tolerance, it should be kept below 2%[5]. It is always recommended to include a

vehicle control (DMSO alone) in your experiments to account for any effects of the solvent. For

instance, in studies with HeLa cells, a final concentration of 1 µM SB-743921 was used, which

would be prepared by diluting the stock solution in the cell culture medium[6]. Another study on

breast cancer cell lines used concentrations ranging from 1 to 5 nmol/l[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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